Cas no 2138246-97-4 (Cyclopentanecarboxylic acid, 2-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl]-, chloromethyl ester)

• Product Name: Cyclopentanecarboxylic acid, 2-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl]-, chloromethyl ester
• CAS No: 2138246-97-4
• MF: C₁₃H₂₂ClNO₄
• MW: 291.77108335495
• CID: 5259908
• Update Time: 2025-06-30

Cyclopentanecarboxylic acid, 2-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl]-, chloromethyl ester Chemical and Physical Properties

Names and Identifiers

• Cyclopentanecarboxylic acid, 2-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl]-, chloromethyl ester

• Inchi： 1S/C13H22ClNO4/c1-13(2,3)19-12(17)15-7-9-5-4-6-10(9)11(16)18-8-14/h9-10H,4-8H2,1-3H3,(H,15,17)
• InChI Key： XEKDKYJFAHJALF-UHFFFAOYSA-N
• SMILES： C1(C(OCCl)=O)CCCC1CNC(OC(C)(C)C)=O

Additional information on Cyclopentanecarboxylic acid, 2-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl]-, chloromethyl ester

Cyclopentanecarboxylic acid, 2-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl]-, chloromethyl ester (CAS No. 2138246-97-4): A Comprehensive Overview in Modern Chemical Biology

Cyclopentanecarboxylic acid, 2-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl]-, chloromethyl ester, identified by its CAS number 2138246-97-4, is a sophisticated organic compound that has garnered significant attention in the realm of chemical biology and pharmaceutical research. This compound belongs to a class of molecules known for their versatile applications in drug development, particularly in the synthesis of bioactive peptides and small-molecule inhibitors. The unique structural features of this compound, including its cyclopentanecarboxylic acid backbone and the presence of a chloromethyl ester moiety, make it a valuable intermediate in the construction of complex pharmacophores.

The< strong>chloromethyl ester functionality is particularly noteworthy as it serves as a reactive handle for further chemical modifications. This reactivity allows for the facile introduction of various amino acid residues or other biomolecules, making it an indispensable tool in peptide coupling reactions. Additionally, the< strong>1,1-dimethylethoxy carbonyl (DMB) group provides stability and protection during synthetic processes, ensuring high yields and purity in subsequent reactions. These attributes have positioned this compound as a cornerstone in the synthesis of peptidomimetics and other therapeutic agents.

In recent years, there has been a surge in research focused on developing novel treatments for various diseases, including cancer and neurodegenerative disorders. The< strong>Cyclopentanecarboxylic acid scaffold has emerged as a promising platform due to its ability to mimic natural amino acids while maintaining structural integrity. This has led to the exploration of peptidomimetics as potential drug candidates. The incorporation of the< strong>2-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl] group enhances the compound's ability to interact with biological targets, thereby increasing its pharmacological efficacy.

The< strong>chloromethyl ester moiety is particularly interesting because it can undergo nucleophilic substitution reactions with a wide range of nucleophiles. This property has been exploited in the development of protease inhibitors and other enzyme-targeting agents. For instance, recent studies have demonstrated the use of this compound in designing inhibitors targeting matrix metalloproteinases (MMPs), which are implicated in various pathological processes such as tumor invasion and metastasis. The ability to derivatize this compound with specific amino acid sequences or other functional groups has opened up new avenues for drug discovery.

The< strong>1,1-dimethylethoxy carbonyl group is another critical feature that contributes to the compound's utility in pharmaceutical applications. This protecting group ensures that reactive sites on the molecule are shielded until they are needed for subsequent reactions. This protection-deprotection strategy is essential in multi-step synthetic routes where selectivity and yield are paramount. Moreover, the stability provided by the DMB group allows for easier handling and storage of the compound, reducing degradation and improving overall synthetic efficiency.

In addition to its role in peptidomimetic synthesis, this compound has also been explored in the development of novel antibiotics. The cyclopentanecarboxylic acid backbone is known to exhibit antimicrobial properties when coupled with appropriate functional groups. Recent research has shown that derivatives of this compound can inhibit bacterial growth by interfering with essential metabolic pathways. The< strong>chloromethyl ester functionality allows for further derivatization to enhance antimicrobial activity while maintaining structural integrity.

The versatility of< strong>Cyclopentanecarboxylic acid, 2-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl]-, chloromethyl ester extends beyond its applications in drug development. It has also been utilized in materials science and polymer chemistry due to its ability to form stable linkages with various biomolecules. For instance, researchers have employed this compound in designing biodegradable polymers that can be used for drug delivery systems. The< strong>chloromethyl ester group facilitates cross-linking reactions with hydroxyl or amine functional groups present in polymers or biomaterials.

The chemical biology community continues to explore new synthetic strategies and applications for this compound. Advances in computational chemistry and molecular modeling have enabled researchers to predict and optimize the reactivity of< strong>Cyclopentanecarboxylic acid-based compounds more efficiently than ever before. These computational tools have been instrumental in identifying novel derivatives with enhanced pharmacological properties.

In conclusion,< strong>Cyclopentanecarboxylic acid, 2-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl]-, chloromethyl ester (CAS No.< strong>2138246-97-4) represents a multifaceted compound with significant potential in chemical biology and pharmaceutical research. Its unique structural features make it an invaluable intermediate for synthesizing bioactive peptides and small-molecule inhibitors. The reactivity provided by the< strong>chloromethyl ester group and the stability offered by the< strong>1,1-dimethylethoxy carbonyl group ensure high yields and selectivity in synthetic routes. As research continues to uncover new applications for this compound, its importance in drug development is likely to grow even further.